Cas no 1305711-34-5 (4-methoxy-1-methyl-1H-indazol-3-amine)

4-Methoxy-1-methyl-1H-indazol-3-amine is a substituted indazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methoxy group at the 4-position and an amine functionality at the 3-position, offering reactivity for further derivatization. The methyl substitution on the nitrogen enhances stability and modulates electronic properties, making it a versatile intermediate in heterocyclic synthesis. This compound may serve as a key building block for developing biologically active molecules, particularly in kinase inhibitor or antimicrobial agent research. Its well-defined molecular framework allows for precise structural modifications, facilitating structure-activity relationship studies in medicinal chemistry applications.
4-methoxy-1-methyl-1H-indazol-3-amine structure
1305711-34-5 structure
Product Name:4-methoxy-1-methyl-1H-indazol-3-amine
CAS No:1305711-34-5
MF:C9H11N3O
MW:177.203141450882
MDL:MFCD13176793
CID:4582534
PubChem ID:75365498
Update Time:2025-08-04

4-methoxy-1-methyl-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-1-methyl-1H-indazol-3-amine
    • 4-methoxy-1-methylindazol-3-amine
    • D76363
    • MFCD13176793
    • AKOS023658114
    • AS-8410
    • CS-0103498
    • NYVQTRCMCJMRST-UHFFFAOYSA-N
    • SCHEMBL15995815
    • 1305711-34-5
    • MDL: MFCD13176793
    • Inchi: 1S/C9H11N3O/c1-12-6-4-3-5-7(13-2)8(6)9(10)11-12/h3-5H,1-2H3,(H2,10,11)
    • InChI Key: NYVQTRCMCJMRST-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2=C1C(N)=NN2C

Computed Properties

  • Exact Mass: 177.090211983g/mol
  • Monoisotopic Mass: 177.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 53.1

4-methoxy-1-methyl-1H-indazol-3-amine Pricemore >>

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